Cas no 58442-51-6 (3-isopropyl-1-phenyl-1h-pyrazole)

3-isopropyl-1-phenyl-1h-pyrazole structure
58442-51-6 structure
Product Name:3-isopropyl-1-phenyl-1h-pyrazole
CAS No:58442-51-6
MF:C12H14N2
MW:186.252962589264
CID:948517
PubChem ID:12251380
Update Time:2025-04-19

3-isopropyl-1-phenyl-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-isopropyl-1-phenyl-1h-pyrazole
    • 1-phenyl-3-propan-2-ylpyrazole
    • 3-Isopropyl-1-phenylpyrazol
    • SCHEMBL2609420
    • AKOS006229340
    • 58442-51-6
    • DTXSID50482458
    • Inchi: 1S/C12H14N2/c1-10(2)12-8-9-14(13-12)11-6-4-3-5-7-11/h3-10H,1-2H3
    • InChI Key: LTLVUAZMPSYECQ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C=CC(C(C)C)=N1

Computed Properties

  • Exact Mass: 186.11600
  • Monoisotopic Mass: 186.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82000
  • LogP: 2.99570
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